Cas no 2287271-37-6 (Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate)

• Product Name: Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate
• CAS No: 2287271-37-6
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5923327
• PubChem ID: 137943021
• Update Time: 2025-05-20

Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287271-37-6
• Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate
• EN300-6747440

• Inchi： 1S/C12H11FN2O2/c1-2-17-12(16)11-7-4-3-5-9(14)10(7)8(13)6-15-11/h3-6H,2,14H2,1H3
• InChI Key： HODYOIZJOWASQO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OCC)C2C=CC=C(C=21)N

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate

Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate (CAS No. 2287271-37-6): A Comprehensive Overview

Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate, with the CAS registry number 2287271-37-6, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The structure of Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate is characterized by an isoquinoline ring system with an amino group at position 5, a fluoro substituent at position 4, and an ethyl ester group at position 1. These functional groups contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis of Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction times and selectivity.

Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate has garnered considerable attention due to its potential as a lead compound in drug design. Isoquinoline derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. Recent studies have demonstrated that this compound exhibits promising activity against several disease models, particularly in the areas of oncology and neurodegenerative disorders. For instance, preclinical research has shown that Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate has been investigated for its role in chemical biology and material science. The compound's unique electronic properties make it a candidate for applications in organic electronics and sensors. Researchers have explored its ability to act as a fluorescent probe for detecting metal ions in aqueous solutions, which could have implications in environmental monitoring and analytical chemistry.

The pharmacokinetic properties of Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution profiles, suggesting its potential for oral administration. However, further studies are required to evaluate its metabolism, excretion, and toxicity in vivo. Regulatory agencies require comprehensive safety assessments before this compound can be advanced into clinical trials.

From a structural perspective, Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate's isoquinoline core provides a rigid framework that facilitates interactions with biological targets. The amino group at position 5 enhances hydrogen bonding capabilities, while the fluoro substituent at position 4 introduces electron-withdrawing effects that can modulate the compound's reactivity and selectivity. The ethyl ester group at position 1 not only improves solubility but also serves as a handle for further chemical modifications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate with biological targets. Molecular docking studies have revealed that the compound binds effectively to key residues within target proteins, suggesting a strong potential for therapeutic intervention. Furthermore, quantum mechanical calculations have elucidated the electronic distribution within the molecule, which is critical for understanding its reactivity and stability.

Ethical considerations are paramount in the development of Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate as a therapeutic agent. Researchers must adhere to strict guidelines regarding animal testing and human subject protection to ensure that all studies are conducted responsibly and ethically. Collaboration between academic institutions, pharmaceutical companies, and regulatory bodies is essential to navigate the complex landscape of drug development.

In conclusion, Ethyl 5-amino-4-fluoroisoquinoline-1-carboxylate (CAS No. 2287271-37-6) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation methodologies, positions it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties will undoubtedly yield new insights into its potential as a therapeutic agent and beyond.